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Compound of Interest

Compound Name: Brevicornin

Cat. No.: B3028228 Get Quote

Essential Safety and Handling Guide for
Brevicornin
Disclaimer: A specific Safety Data Sheet (SDS) for Brevicornin could not be located. The

following guidance is based on best practices for handling flavonoids and polyphenols, a class

of compounds to which Brevicornin belongs. This information is intended for researchers,

scientists, and drug development professionals and should be supplemented by a thorough risk

assessment before handling this chemical.

Brevicornin is a flavonol isolated from Epimedium brevicornum.[1] While comprehensive

toxicological data is not readily available, it is prudent to handle this compound with care,

assuming it may have biological activity and potential hazards. An in-vitro study has shown

Brevicornin to have an IC50 of 20.93 μM against human MCF7/ADR cells, indicating cytotoxic

properties.[1]

Personal Protective Equipment (PPE)
Standard laboratory PPE is essential to minimize exposure when handling Brevicornin,

particularly in its powdered form.
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Protection Type Recommended PPE Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from airborne

powder and splashes of

solutions.

Hand Protection Nitrile gloves

Provides a barrier against skin

contact. Gloves should be

inspected before use and

disposed of after handling or if

contaminated.[2]

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood

Recommended, especially

when handling the powder, to

avoid inhalation of dust.[2]

Chemical and Physical Properties
Property Value

CAS Number 173792-49-9[1]

Molecular Formula C22H24O7[1]

Molecular Weight 400.42 g/mol [1]

Handling and Storage
General Handling:

Avoid direct contact with skin and eyes.[2]

Do not inhale the powder. Handle in a way that minimizes dust generation.[2]

Work in a well-ventilated area, preferably within a certified chemical fume hood, especially

when preparing solutions.[2]
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Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Protect from light by using an amber vial or a container wrapped in foil.[2]

For long-term stability, store at -20°C.[2]

Operational Plans
Spill Cleanup Protocol:

In the event of a spill, follow these steps:

Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.

Assess the Spill: Determine the extent of the spill and if you have the appropriate materials

to clean it up safely.

Don PPE: Wear the recommended personal protective equipment.

Contain the Spill:

For solid spills: Gently cover the spill with a damp paper towel to avoid raising dust.

Carefully scoop the material into a sealable container.[3]

For liquid spills: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or

commercial spill pillows).[4]

Clean the Area: Once the bulk of the spill is removed, decontaminate the area with a suitable

laboratory detergent and water.

Dispose of Waste: Place all contaminated materials, including paper towels, absorbent

material, and gloves, into a sealed bag or container and label it for chemical waste disposal.

[4][5]
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Disposal Plan:

As Brevicornin's specific hazards are not fully characterized, it is recommended to dispose of

it as chemical waste.

Solid Waste: Collect any solid Brevicornin waste and contaminated consumables (e.g.,

weigh boats, pipette tips) in a clearly labeled, sealed container for chemical waste.

Liquid Waste: Collect solutions containing Brevicornin in a designated, labeled waste

container. Do not pour down the drain.

Follow all local, state, and federal regulations for chemical waste disposal. If your institution

has a hazardous waste program, consult with them for specific guidance.

Experimental Workflow and Safety Procedures
The following diagrams illustrate the recommended workflows for handling Brevicornin safely.
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Preparation

Handling

Experimentation

Post-Experiment

Don appropriate PPE:
- Lab coat

- Safety glasses
- Nitrile gloves

Work in a well-ventilated area
(e.g., chemical fume hood)

Weigh solid Brevicornin carefully
to minimize dust

Prepare solutions

Conduct experiment

Decontaminate work surfaces

Dispose of waste in
labeled containers

Remove and dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: General workflow for safely handling Brevicornin.
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Spill Occurs

Assess the spill
 and evacuate if necessary

Don appropriate PPE

Contain the spill
(cover with damp towel for solids,

 use absorbent for liquids)

Clean up the spill material

Decontaminate the area

Dispose of all waste
in a labeled container

Report the incident
(if required)

Click to download full resolution via product page

Caption: Spill response plan for Brevicornin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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